N-benzyl-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H16FN5OS/c21-16-8-6-15(7-9-16)20-24-23-17-10-11-19(25-26(17)20)28-13-18(27)22-12-14-4-2-1-3-5-14/h1-11H,12-13H2,(H,22,27)
• InChI Key: QSHVQUXSRWDHON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NN3C(=NN=C3C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C20H16FN5OS
• Molecular Weight: 393.4 g/mol

Description

N-benzyl-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H16FN5OS and its molecular weight is 393.44. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Chemical Properties

• Innovative Heterocyclic Syntheses : Compounds incorporating heterocycles similar to the query structure have been synthesized for their potential insecticidal activities against pests like Spodoptera littoralis. These syntheses involve versatile precursors leading to a wide range of heterocycles, demonstrating the chemical flexibility and potential utility of such compounds in developing new insecticidal agents (Fadda et al., 2017).
• Metal-Free Synthesis : A metal-free synthetic strategy for constructing biologically significant heterocycles, including 1,2,4-triazolo[1,5-a]pyridines, showcases the potential for environmentally friendly methodologies in creating compounds with structural similarities to the query molecule (Zheng et al., 2014).

Biological Activities

• Anticancer Activity : Fluorinated derivatives structurally related to the query compound have been synthesized and evaluated for anticancer activity against various cancer cell lines. These studies highlight the importance of fluorine substitution in enhancing the antiproliferative potency of such compounds, suggesting potential research applications in anticancer drug development (Chowrasia et al., 2017).
• Antimicrobial and Antifungal Activities : Compounds featuring similar heterocyclic frameworks have been synthesized and tested for their antimicrobial and antifungal efficacies. This research underscores the potential of these molecules in addressing various microbial infections, supporting their exploration as novel antimicrobial agents (Mabkhot et al., 2016).

Mechanism of Action

Target of Action

N-benzyl-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a heterocyclic compound that contains a triazole nucleus . Triazole compounds are known to bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities . .

Mode of Action

It is known that triazole compounds can interact with various enzymes and receptors in the biological system . For instance, some triazole derivatives are known to inhibit the growth of cells by interacting with certain proteins .

Biochemical Pathways

Triazole compounds are known to show diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may affect multiple biochemical pathways.

Pharmacokinetics

It is known that the ability to form hydrogen bonds can lead to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .

Result of Action

It is known that triazole compounds can have a wide range of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Action Environment

It is known that the biological activity of triazole compounds can be influenced by various factors, including the presence of different substituents around the core scaffold .